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Abstract
CCT007093 is a small molecule inhibitor of Protein Phosphatase, Mg2+/Mn2+ Dependent 1D

(PPM1D), also known as Wild-type p53-induced phosphatase 1 (Wip1). PPM1D is a

serine/threonine phosphatase that acts as a negative regulator of key DNA damage response

pathways, including those involving p53 and p38 MAPK.[1][2][3] Its role in tumorigenesis has

made it an attractive target for cancer therapy. These application notes provide an overview of

the available data on the use of CCT007093 in in vivo mouse models, including dosage

information, and detailed protocols for experimental setup. However, it is important to note that

published data on the in vivo pharmacokinetics and toxicology of CCT007093 are limited, with

some studies suggesting it may possess suboptimal properties for extensive preclinical

development.[2]
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[1]

Note: There is a notable lack of comprehensive published data regarding the use of

CCT007093 in other mouse models, including xenograft studies for various cancers.

Signaling Pathway
The primary mechanism of action for CCT007093 is the inhibition of PPM1D (Wip1). This

phosphatase negatively regulates several key proteins in the DNA damage response and other

stress-related signaling pathways. By inhibiting PPM1D, CCT007093 can lead to the activation

of pathways that suppress tumor growth and promote apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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